Cas no 41055-82-7 (3,3-dimethylpentanenitrile)

3,3-Dimethylpentanenitrile is a nitrile compound characterized by its branched alkyl structure, offering stability and reactivity suitable for organic synthesis applications. Its molecular framework, featuring a quaternary carbon center adjacent to the nitrile group, enhances steric hindrance, influencing selectivity in nucleophilic addition and condensation reactions. The compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, where its structural rigidity can improve product purity and yield. Its hydrophobic nature also makes it useful in non-polar reaction media. The nitrile functionality allows for further transformations, including hydrolysis to carboxylic acids or reduction to primary amines, broadening its utility in synthetic chemistry.
3,3-dimethylpentanenitrile structure
3,3-dimethylpentanenitrile structure
Product Name:3,3-dimethylpentanenitrile
CAS No:41055-82-7
MF:C7H13N
MW:111.184821844101
CID:2634453
PubChem ID:21558785
Update Time:2025-05-26

3,3-dimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethylpentanenitrile
    • 41055-82-7
    • AKOS040810157
    • SCHEMBL8277454
    • Pentanenitrile, 3,3-dimethyl-
    • EN300-1829922
    • Inchi: 1S/C7H13N/c1-4-7(2,3)5-6-8/h4-5H2,1-3H3
    • InChI Key: ZRBLVTMNOAUKIX-UHFFFAOYSA-N
    • SMILES: N#CCC(C)(C)CC

Computed Properties

  • Exact Mass: 111.104799419Da
  • Monoisotopic Mass: 111.104799419Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.8Ų

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3,3-dimethylpentanenitrile Related Literature

Additional information on 3,3-dimethylpentanenitrile

Introduction to 3,3-dimethylpentanenitrile (CAS No. 41055-82-7) and Its Emerging Applications in Chemical Biology

3,3-dimethylpentanenitrile, with the chemical formula CH₃C(CH₃)₂CH₂CN, is a nitrile derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, identified by the CAS number 41055-82-7, belongs to a class of molecules that exhibit promising applications in pharmaceutical synthesis, agrochemical development, and material science. The nitrile group (-CN) embedded within its framework imparts distinctive chemical behavior, making it a valuable intermediate in organic synthesis and a subject of extensive research for potential therapeutic applications.

The molecular structure of 3,3-dimethylpentanenitrile features a branched aliphatic chain with a nitrile substituent at the terminal carbon. This configuration contributes to its stability under various reaction conditions while allowing for selective modifications at multiple sites. Such structural flexibility has positioned it as a key building block in the synthesis of more complex molecules, particularly in the development of novel bioactive compounds. The compound’s ability to undergo nucleophilic addition reactions, hydrogenation, and other transformations makes it indispensable in medicinal chemistry laboratories.

In recent years, advancements in synthetic methodologies have enhanced the accessibility and utility of 3,3-dimethylpentanenitrile. Researchers have leveraged modern catalytic systems to optimize its preparation, enabling large-scale production with minimal byproducts. These improvements have facilitated its integration into diverse synthetic pathways, including cross-coupling reactions and cyclization processes. The compound’s compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, has further expanded its role in constructing biaryl scaffolds prevalent in many pharmacologically active agents.

One of the most compelling aspects of 3,3-dimethylpentanenitrile is its potential as a precursor for biologically relevant molecules. The nitrile group can be hydrolyzed to carboxylic acids or reduced to amides, providing pathways to synthesize peptides or peptidomimetics—classes of compounds known for their therapeutic efficacy. Recent studies have demonstrated its application in generating novel inhibitors targeting enzyme-protein interactions, which are critical in modulating metabolic pathways associated with diseases such as cancer and neurodegeneration. The ability to fine-tune its substituents allows chemists to explore structure-activity relationships (SARs), optimizing potency and selectivity for specific biological targets.

The pharmaceutical industry has shown particular interest in derivatives of 3,3-dimethylpentanenitrile due to their reported pharmacological properties. For instance, modifications at the nitrile or methyl groups have yielded compounds exhibiting anti-inflammatory and analgesic effects. Preclinical studies have highlighted the compound’s potential in modulating pain signaling pathways by interacting with transient receptor potential (TRP) channels—a finding that aligns with contemporary research efforts aimed at developing non-opioid pain relievers. Additionally, its incorporation into heterocyclic frameworks has led to the discovery of molecules with antimicrobial activity against resistant bacterial strains.

Beyond pharmaceuticals, 3,3-dimethylpentanenitrile finds utility in agrochemical formulations where it serves as an intermediate for synthesizing herbicides and fungicides. Its structural features contribute to the bioactivity required for crop protection agents while minimizing environmental persistence—a crucial consideration in sustainable agriculture. Furthermore, researchers are exploring its role in material science applications, particularly in polymer chemistry where nitrile-functionalized monomers enhance material properties such as thermal stability and mechanical strength.

The growing body of research on 3,3-dimethylpentanenitrile underscores its significance as a versatile chemical entity. Ongoing investigations aim to uncover new synthetic strategies that maximize its utility while reducing environmental impact. Innovations in green chemistry principles are being applied to develop more sustainable methods for producing this compound without compromising yield or purity. Such efforts align with global initiatives promoting eco-friendly chemical manufacturing practices.

As computational chemistry advances alongside experimental techniques like high-resolution spectroscopy and mass spectrometry,3,3-dimethylpentanenitrile continues to benefit from interdisciplinary approaches that enhance understanding of its reactivity and function. Molecular modeling studies have provided insights into how subtle changes within its structure influence interactions with biological targets—a knowledge base essential for designing next-generation therapeutics efficiently.

In conclusion,3,3-dimethylpentanenitrile (CAS No., 41055-82-7) represents more than just an intermediate—it embodies innovation across multiple scientific domains including medicine agriculture.,and materials engineering Its unique combination.,of structural versatility.,reactivity.,and biological relevance positions it as one.,of great promise for future discoveries In light.,of these developments researchers.,continue.to explore new frontiers where this compound will play.,a pivotal role shaping advancements.,in science technology

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